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Get Quote

The table below summarizes the key physical and chemical properties of Mesopram from available

commercial sources, essential for planning your stock solution preparation.

Property Specification
Source Catalog
Number

Chemical Name (R)-5-(4-Methoxy-3-propoxyphenyl)-5-methyl-2-
oxazolidinone [1]

-

Molecular Weight 265.31 g/mol [1] [2] [3] -

Purity ≥98% [1] Tocris (3053)

Recommended Solvents DMSO (100 mM) [1], Ethanol (100 mM) [1] Tocris (3053)

Solubility (Alternate
Source)

<26.53 mg/mL in DMSO; <26.53 mg/mL in ethanol

[2]

ApexBio (B7257)

Storage (Powder) +4°C [1] or -20°C [2] -
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Based on the solvent information provided, here is a suggested protocol for preparing a 100 mM stock

solution of Mesopram.

Materials

Mesopram powder (e.g., Catalog #3053 from Tocris) [1]

Anhydrous DMSO (or anhydrous ethanol) [1]
Analytical balance

Volumetric flask or tube (e.g., 10 mL)
Micropipettes and appropriate tips

Sonicator or vortex mixer

Procedure

Calculation: Determine the mass of Mesopram required. For a 10 mL of 100 mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)
Mass = 0.1 mol/L × 0.01 L × 265.31 g/mol = 26.53 mg

Weighing: Tare the weighing vessel and accurately weigh out 26.53 mg of Mesopram powder.
Dissolution: Transfer the powder to a 10 mL volumetric flask. Add a small volume of your chosen

solvent (DMSO or ethanol) to dissolve the powder. Gently vortex or sonicate the mixture until the
solution is clear and no particulate matter is visible.

Bringing to Volume: Carefully add the same solvent to the final volume of 10 mL.
Aliquoting and Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated

freeze-thaw cycles. Store the aliquots at -20°C or as recommended for long-term stability. The
datasheets do not specify the stability of the solution, so it is advisable to use it soon after preparation

[2].

Experimental Workflow for In-Vitro Use

The following diagram outlines a general workflow for preparing and using Mesopram in cell-based assays.
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Start: Prepare 100 mM Stock

Weigh 26.53 mg Mesopram

Add solvent (DMSO/Ethanol)
and dissolve

Bring to 10 mL final volume

Aliquot and store at -20°C

Thaw aliquot and dilute
in cell culture medium

Apply to cells
(e.g., 1-50 µM final)

Assay: Cytokine Production
(e.g., IFN-γ, TNF-α)

Click to download full resolution via product page

Important Considerations for Researchers
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Solvent Concentration in Assays: When adding the stock solution to cell culture, ensure the final

concentration of DMSO (or ethanol) does not exceed toxic levels (typically <0.1% v/v is a safe starting
point). You will need to calculate the appropriate volume of stock to add to your culture medium.

Biological Activity Validation: As a PDE4 inhibitor, you can validate your stock solution's activity in
vitro. Mesopram has been shown to inhibit IFN-γ production by activated human CD4+ T cells in a

dose-dependent manner, with significant inhibition observed at concentrations of 1-10 µg/mL
(approximately 3.8-38 µM) [4]. Monitoring TNF-α suppression is another common readout [1] [3].

Handling and Safety: This product is intended for research use only [1] [2]. Please refer to the
Safety Data Sheet (SDS) for proper handling, storage, and disposal information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Mesopram | Phosphodiesterase Inhibitors [rndsystems.com]

2. Mesopram - Potent Biochemical Modulator for Research [apexbt.com]

3. Mesopram (Daxalipram) | PDE4 Inhibitor [medchemexpress.com]

4. The type IV phosphodiesterase specific inhibitor mesopram ... [sciencedirect.com]

To cite this document: Smolecule. [Supplier Data for Mesopram Stock Solution Preparation].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b525067#preparing-mesopram-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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